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Compound of Interest

Compound Name: 2-(5-Nitropyridin-2-yloxy)ethanol

Cat. No.: B127943

An In-depth Technical Guide to 2-(5-Nitropyridin-2-yloxy)ethanol for Researchers and Drug
Development Professionals

Introduction

2-(5-Nitropyridin-2-yloxy)ethanol (CAS No. 143071-39-0) is a heterocyclic building block that
has garnered interest within the chemical and pharmaceutical research communities. Its
structure, featuring a nitropyridine core linked to an ethanol group via an ether bond, makes it a
versatile intermediate for the synthesis of more complex molecules. This guide provides an in-
depth overview of its chemical properties, commercial availability, safety protocols, and
applications, designed for scientists and professionals engaged in drug discovery and chemical
synthesis. The nitropyridine moiety is a common pharmacophore, and its functionalization,
facilitated by intermediates like this, is a key strategy in medicinal chemistry.[1]

Physicochemical Properties

Understanding the fundamental properties of a chemical is critical for its proper handling,
storage, and application in experimental design. 2-(5-Nitropyridin-2-yloxy)ethanol is typically
a white to off-white solid at room temperature.[2] Key quantitative data are summarized below
for quick reference.
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Property Value Source(s)
CAS Number 143071-39-0 [21[3][41[5]
Molecular Formula C7H8N204 [2][3]
Molecular Weight 184.15 g/mol [2][3]
Melting Point 112-114°C [2]

Boiling Point (Predicted)

355.7+27.0°C

[2]

Density (Predicted)

1.389 + 0.06 g/cm3

[2]

pKa (Predicted)

13.97 £0.10

[2]

Appearance

White to off-white Solid

[2]

Commercial Availability and Sourcing

2-(5-Nitropyridin-2-yloxy)ethanol is available from several specialized chemical suppliers.

When sourcing this reagent, it is crucial for researchers to consider factors such as purity,

available quantities, and lead times. Purity levels of 98% or higher are commonly offered.[2][5]

The following table provides a non-exhaustive list of commercial vendors.
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. Product
Supplier CAS Number Notes
Name/Synonym
2-(5-Nitropyridin-2-
BLDpharm 143071-39-0 Research use only.[3]
yloxy)ethanol
2-(5-Nitropyridin-2- Catalog No. Z-08953.
Alchem.Pharmtech 143071-39-0
yloxy)ethanol [4]
) Lists multiple
] 2-(5-Nitro-2- ) ]
ChemicalBook ] 143071-39-0 suppliers like
pyridyloxy)ethanol S
Apolloscientific.[2]
Hunan Russell 2-(5-Nitropyridin-2- Offers purity of 98%.
] 143071-39-0
Chemicals yloxy)ethanol [5]
2-(5-NITROPYRIDIN- Catalog No. 2A-
2a biotech N/A
2-YLOXY)ETHANOL 0115888.[6]
) ) 2-(5-Nitropyridin-2- Provides pricing
Aribo Biotechnology 143071-39-0 ) )
yloxy)ethanol information.
Specializes in
Pharmalego N/A N/A nitropyridine building
blocks.[7]
Note: This is a
structural isomer, not
) 2-[(5-Nitropyridin-2- the topic compound.
BOC Sciences 25948-12-3

yl)amino]ethanol

Included for structural
comparison

awareness.[8]

Applications in Drug Discovery and Chemical

Synthesis

The primary utility of 2-(5-Nitropyridin-2-yloxy)ethanol lies in its role as an intermediate in

organic synthesis. The nitropyridine ring is a key electrophilic component, and the terminal

hydroxyl group provides a reactive handle for further derivatization.
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Core Utility: A Versatile Building Block This compound serves as a valuable building block for
creating more elaborate molecular architectures. For instance, related nitropyridine structures
are crucial starting materials in the synthesis of potential anticancer agents, such as pyrido[4,3-
b][9]oxazines and pyrido[4,3-b][9]thiazines.[1][8] The nitro group can be reduced to an amine,
which can then undergo a wide range of transformations, including acylation, alkylation, or
diazotization, further expanding its synthetic potential.

The general workflow for utilizing such an intermediate in a drug development campaign is
visualized below.
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General Workflow for a Chemical Intermediate in Drug Discovery

Phase 1: Procurement & QC

Identify Suppliers
(e.g., BLDpharm, Alchem)

A

Request Certificate of Analysis (CoA)
Verify Purity (e.g., >98%)

A

Procure Reagent
Log into Chemical Inventory

A

Incoming Quality Control
(e.g., Melting Point, NMR)

Passes QC

Phase 2: Synth%ic Transformation

Reaction Setup:
2-(5-Nitropyridin-2-yloxy)ethanol

A

Step 1: Derivatization
(e.g., Activate -OH group)

or

\

Step 2: Core Modification
(e.g., Reduce -NO2 group)

A

Step 3: Coupling Reaction
(e.g., Amide bond formation)

Y

Work-up & Purification
(e.g., Chromatography)

Purified Compound

Phase 3: Analvis & Application

Characterize Final Product
(NMR, MS, HPLC)

\

Biological Screening
(e.g., In-vitro Assays)

\

Lead Optimization

Click to download full resolution via product page

Caption: Workflow from procurement to application.
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This structured approach ensures that the starting material's quality is validated before it is
incorporated into a multi-step synthesis, where impurities could compromise reaction outcomes
and lead to costly delays.

Safety, Handling, and Storage Protocols

As with any chemical reagent, proper safety precautions are paramount. The hazard profile for
2-(5-Nitropyridin-2-yloxy)ethanol indicates it can cause skin, eye, and respiratory irritation.[2]
The following protocols are synthesized from standard Safety Data Sheets (SDS) and must be
followed.

Hazard Identification:

e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

» Signal Word: Warning.[2]
Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166.[10][11]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[10] Remove and wash contaminated clothing before reuse.[9][10]

o Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[9]
[10] If exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149
approved respirator.[11]

Handling and First Aid Procedures:

» Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe dust or fumes.
[91[10]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[9][10] Facilities
should be equipped with an eyewash fountain and safety shower.[9][10]
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» In Case of Eye Contact: Immediately rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention if irritation persists.[9][10]

» In Case of Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get
medical advice.[9][10]

» In Case of Inhalation: Remove the person to fresh air and keep them comfortable for
breathing. Call a poison center or doctor if you feel unwell.[9][10]

 In Case of Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical
assistance.[11]

Storage Conditions:
» Store in a tightly-closed container in a dry, cool, and well-ventilated area.[9][10]

o Keep away from incompatible substances such as strong oxidizing agents, strong acids, and
strong bases.[10][11]

e The recommended storage condition is sealed in dry, room temperature.[2][3]

The logical relationship between hazard identification and control measures is illustrated in the
diagram below.
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Hazard Control Logic for Safe Handling

Skin Irritation  H315 L g Protective Gloves & Clothing

Identified Hazards Control Measures (PPE & Engineering)
- =
\\ Safe Work Procedures
= (Avoid Direct Contact | Wash Hands After Use}——»(store in Cool, Dry Place | Tightly Sealed cantainea
C_1)

|\

Click to download full resolution via product page

Caption: Mapping hazards to control measures.

Conclusion

2-(5-Nitropyridin-2-yloxy)ethanol is a readily available chemical intermediate with clear
applications in synthetic and medicinal chemistry. Its utility as a building block for potentially
bioactive compounds makes it a valuable reagent for researchers in drug development.
Adherence to stringent safety and handling protocols is essential for its use in a laboratory
setting. By leveraging the information from reliable commercial suppliers and understanding its
chemical properties, researchers can effectively integrate this compound into their discovery
workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Buy 2-(5-Nitropyridin-2-yl)ethanol (EVT-1694971) | 1260740-65-5 [evitachem.com]
e 2. 2-(5-Nitro-2-pyridyloxy)ethanol | 143071-39-0 [amp.chemicalbook.com]

e 3.143071-39-0|2-(5-Nitropyridin-2-yloxy)ethanol|BLD Pharm [bldpharm.com]

e 4. alchempharmtech.com [alchempharmtech.com]

e 5. 2-(5-Nitropyridin-2-yloxy)ethanol 143071-39-0, CasN0.143071-39-0 Hunan Russell
Chemicals Technology Co.,Ltd China (Mainland) [russell.lookchem.com]

e 6. 2abiotech.net [2abiotech.net]

e 7. Nitropyridine Building Blocks | Manufacturer and Supplier - Pharmalego [pharmalego.com]
e 8. bocsci.com [bocsci.com]

e 9. aksci.com [aksci.com]

e 10. fishersci.com [fishersci.com]

e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [commercial suppliers of 2-(5-Nitropyridin-2-
yloxy)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127943#commercial-suppliers-of-2-5-nitropyridin-2-
yloxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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